Cas no 1804525-16-3 (4-Amino-3-(aminomethyl)-5-chloro-2-(trifluoromethoxy)pyridine)

• Product Name: 4-Amino-3-(aminomethyl)-5-chloro-2-(trifluoromethoxy)pyridine
• CAS No: 1804525-16-3
• MF: C₇H₇ClF₃N₃O
• MW: 241.598190546036
• CID: 4930972
• Update Time: 2025-06-15

4-Amino-3-(aminomethyl)-5-chloro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(aminomethyl)-5-chloro-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7ClF3N3O/c8-4-2-14-6(15-7(9,10)11)3(1-12)5(4)13/h2H,1,12H2,(H2,13,14)
• InChI Key： STZOWCQQVMGLOQ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1N)CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 1.7
• Topological Polar Surface Area: 74.2

Additional information on 4-Amino-3-(aminomethyl)-5-chloro-2-(trifluoromethoxy)pyridine

Introduction to 4-Amino-3-(aminomethyl)-5-chloro-2-(trifluoromethoxy)pyridine (CAS No. 1804525-16-3)

4-Amino-3-(aminomethyl)-5-chloro-2-(trifluoromethoxy)pyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1804525-16-3, belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, including its amino, chloro, and trifluoromethoxy substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and bioactivity studies.

The synthesis and characterization of 4-Amino-3-(aminomethyl)-5-chloro-2-(trifluoromethoxy)pyridine represent a critical advancement in the design of novel pharmacophores. The presence of multiple functional groups such as the amino and aminomethyl side chains enhances the compound's reactivity, making it a valuable intermediate in the construction of more complex molecular architectures. Recent studies have highlighted its role as a precursor in the development of kinase inhibitors, which are pivotal in treating various forms of cancer and inflammatory diseases.

One of the most compelling aspects of 4-Amino-3-(aminomethyl)-5-chloro-2-(trifluoromethoxy)pyridine is its potential in modulating enzyme activity. The pyridine core is known to interact with metal ions and enzymes, facilitating the development of targeted therapies. For instance, researchers have explored its derivatives as inhibitors of tyrosine kinases, which play a crucial role in cell signaling pathways associated with tumor growth and progression. The trifluoromethoxy group, in particular, has been shown to enhance binding affinity and metabolic stability, making it an attractive feature for drug candidates.

In addition to its applications in oncology, 4-Amino-3-(aminomethyl)-5-chloro-2-(trifluoromethoxy)pyridine has shown promise in addressing neurological disorders. Emerging research indicates that modified pyridine derivatives can interact with neurotransmitter receptors, potentially offering new treatments for conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and exert targeted effects on neural pathways makes it a subject of intense investigation.

The synthetic pathways for 4-Amino-3-(aminomethyl)-5-chloro-2-(trifluoromethoxy)pyridine are also of great interest to synthetic chemists. The compound can be synthesized through multi-step reactions involving condensation, nucleophilic substitution, and functional group transformations. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired substituents with high efficiency. These synthetic strategies not only highlight the versatility of pyridine chemistry but also pave the way for scalable production methods suitable for industrial applications.

Recent advancements in computational chemistry have further enhanced our understanding of 4-Amino-3-(aminomethyl)-5-chloro-2-(trifluoromethoxy)pyridine's interactions with biological targets. Molecular docking studies have revealed that this compound can bind to specific pockets on enzymes with high affinity, suggesting its potential as a lead compound for drug development. These computational models have been validated through experimental studies, reinforcing the reliability of virtual screening approaches in identifying promising candidates.

The pharmaceutical industry has taken note of 4-Amino-3-(aminomethyl)-5-chloro-2-(trifluoromethoxy)pyridine due to its multifaceted properties. Pharmaceutical companies are actively exploring its derivatives as starting points for novel therapeutics targeting various diseases. The compound's structural flexibility allows for modifications that can optimize pharmacokinetic profiles, such as solubility and bioavailability. Such attributes are crucial for developing drugs that can effectively reach their targets within the body.

In conclusion,4-Amino-3-(aminomethyl)-5-chloro-2-(trifluoromethoxy)pyridine (CAS No. 1804525-16-3) represents a significant advancement in medicinal chemistry. Its unique structural features and versatile reactivity make it a valuable building block for developing new drugs targeting diverse diseases. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in pharmaceutical innovation.